Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC0192758 4-(Diphenylmethyl)-1-piperazineethanol dihydrochloride 108983-83-1 C19H24N2O 2HCl
VC0192747 4-Chloro Benzhydrol (Meclozine EP Impurity B) 119-56-2 C13H11ClO
VC0192782 Ketotifen Impurity C 126939-27-3 C19H21NO2S
VC0192759 Cetirizine Impurity (4-Chlorobenzophenone) 134-85-0 C13H9ClO
VC0192771 Fexofenadine hydrochloride 153439-40-8 C32H39NO4.HCl
VC0192772 Fexofenadine Methyl Ester 154825-96-4 C33H41NO4
VC0192742 Desisobutyryl Ciclesonide 161115-59-9 C28H38O6
VC0192756 (S)-Cetirizine DiHCl (Levocetirizine S-Isomer DiHCl) 163837-48-7 C21H25ClN2O3. 2 HCl
VC0192745 Dexchlorpheniramine maleate 2438-32-6 C20H23ClN2O4
VC0192777 (R)-1-((4-Chlorophenyl)(phenyl)methyl)piperazine 300543-56-0 C17H19ClN2
VC0192784 2-(1-Methylpiperidin-4-ylidene)-6-thiatricyclo[,7]tetradeca-1(14),3(7),4,10,12-pentaen-9-one 34580-09-1 C19H19NOS
VC0192783 Ketotifen Fumarate 34580-14-8 C23H23NO5S
VC0192774 1,4-Bis((4-chlorophenyl)phenylmethyl)piperazine 346451-15-8 C30H28Cl2N2.
VC0192786 Carbinoxamine Maleate 3505-38-2 C16H19ClN2O. C4H4O4
VC0192781 2-(1-Methylpiperidin-4-ylidene)-6-thiatricyclo[,7]tetradeca-1(14),3(7),4,10,12-pentaene-8,9-dione 43076-16-0 C19H17NO2S
VC0192778 2-(1-Methylimidazole-4-yl)ethanamine 501-75-7 C6H11N3
VC0192741 1-(4-Chlorophenyl)-1-phenylethanol 59767-24-7 C14H13ClO
VC0192779 Formaldehyde Hydrazone 6629-91-0 CH4N2
VC0192766 4-(4-(4-(Hydroxydiphenylmethyl)-1-piperidinyl)-1-butynyl)-alpha,alpha-dimethylbenzeneacetic acid 832088-68-3 C32H35NO3
VC0192749 Cetirizine Methyl Ester 83881-46-3 C22H27ClN2O3
VC0192768 Cetirizine 83881-51-0 C21H25ClN2O3
VC0192750 2-(2-(4-((4-Chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethoxy)acetic acid hydrochloride 83881-52-1 C21H25ClN2O3. 2 HCl
VC0192753 Deschloro Cetirizine 83881-53-2 C21H26N2O3
VC0192746 Dexchlorpheniramine Maleate EP Impurity A 86-21-5 C16H20N2
VC0192785 Ketotifen Impurity D 88456-70-6 C19H19NO2S